Cas no 2229245-36-5 (4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid)

4-(3-{(tert-Butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid is a versatile intermediate in organic synthesis, particularly valuable for its dual functional groups: the Boc-protected amine and the carboxylic acid moiety. The tert-butoxycarbonyl (Boc) group provides selective protection for amines, enabling controlled deprotection under mild acidic conditions, while the carboxyl group allows for further derivatization via esterification or amidation. This compound is useful in peptide synthesis, medicinal chemistry, and the development of pharmacologically active molecules. Its stable oxane (tetrahydropyran) ring enhances structural rigidity, making it advantageous for designing conformationally constrained analogs. The product is typically characterized by high purity and consistent performance in synthetic applications.
4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid structure
2229245-36-5 structure
Product Name:4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid
CAS No:2229245-36-5
MF:C17H23NO5
MW:321.368225336075
CID:5866136
PubChem ID:165976089
Update Time:2025-05-23

4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid
    • 4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
    • 2229245-36-5
    • EN300-1873504
    • Inchi: 1S/C17H23NO5/c1-16(2,3)23-15(21)18-13-6-4-5-12(11-13)17(14(19)20)7-9-22-10-8-17/h4-6,11H,7-10H2,1-3H3,(H,18,21)(H,19,20)
    • InChI Key: IAKAYDPXHZNUMG-UHFFFAOYSA-N
    • SMILES: O1CCC(C(=O)O)(C2C=CC=C(C=2)NC(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 321.15762283g/mol
  • Monoisotopic Mass: 321.15762283g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 437
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 84.9Ų

4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1873504-0.05g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
0.05g
$528.0 2023-09-18
Enamine
EN300-1873504-0.1g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
0.1g
$553.0 2023-09-18
Enamine
EN300-1873504-0.25g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
0.25g
$579.0 2023-09-18
Enamine
EN300-1873504-0.5g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
0.5g
$603.0 2023-09-18
Enamine
EN300-1873504-1.0g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
1g
$986.0 2023-05-23
Enamine
EN300-1873504-2.5g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
2.5g
$1230.0 2023-09-18
Enamine
EN300-1873504-5.0g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
5g
$2858.0 2023-05-23
Enamine
EN300-1873504-10.0g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
10g
$4236.0 2023-05-23
Enamine
EN300-1873504-1g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
1g
$628.0 2023-09-18
Enamine
EN300-1873504-5g
4-(3-{[(tert-butoxy)carbonyl]amino}phenyl)oxane-4-carboxylic acid
2229245-36-5
5g
$1821.0 2023-09-18

Additional information on 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid

Comprehensive Overview of 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid (CAS No. 2229245-36-5)

4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid (CAS No. 2229245-36-5) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring a tert-butoxycarbonyl (Boc) protected amine and a carboxylic acid functional group, makes it a valuable intermediate in the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its role in peptide coupling reactions and as a building block for drug discovery.

The compound's oxane (tetrahydropyran) ring contributes to its stability and solubility, which are critical for applications in medicinal chemistry. Recent trends in AI-driven drug discovery and high-throughput screening have increased demand for such intermediates, as they enable rapid prototyping of novel therapeutic agents. Additionally, its Boc-protected amine moiety is a key feature in solid-phase peptide synthesis (SPPS), a technique heavily discussed in modern bioconjugation and proteomics research.

From an industrial perspective, 4-(3-{(tert-butoxy)carbonylamino}phenyl)oxane-4-carboxylic acid is often sought after for its compatibility with green chemistry principles. Its synthesis can be optimized to reduce waste, aligning with the growing focus on sustainable chemical processes. Laboratories and manufacturers prioritize this compound for its reproducibility and scalability, addressing common queries about cost-effective synthetic routes and purity optimization in peer-reviewed literature.

Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent quality standards. The rise of machine learning in chemical analysis has further streamlined its identification, a topic frequently explored in cheminformatics forums. Its spectral data (e.g., IR stretching frequencies for the carboxylic acid group) are often referenced in databases like PubChem and Reaxys.

In summary, CAS No. 2229245-36-5 represents a critical tool for researchers investigating targeted drug delivery and enzyme inhibition. Its versatility and relevance to cutting-edge scientific inquiries—such as covalent inhibitor design and fragment-based drug discovery—ensure its continued prominence in academic and industrial settings. Future studies may explore its derivatives for antibody-drug conjugates (ADCs), a hot topic in oncology research.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.